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Compound of Interest

Compound Name: Acid Brown 348

Cat. No.: B13734016 Get Quote

While a comprehensive search for the laboratory uses of Acid Brown 348 reveals its primary

application as an industrial dye for textiles and leather, there is a notable absence of

documented use in biological or chemical research laboratories for purposes such as staining

or as a reagent in experimental protocols. This guide provides a detailed overview of its

established industrial applications and chemical properties, while also acknowledging the

current lack of data regarding its use in a research and development setting.

Chemical and Physical Properties
Acid Brown 348, a trisazo dye, is recognized for its dark red-light brown hue.[1] It is soluble in

water and is characterized by its anionic nature, which facilitates its use in dyeing processes.[2]

[3] Key identifiers for this compound are provided in the table below.

Identifier Value

C.I. Name Acid Brown 348[4][5]

CAS Number 72827-72-6[2][5][6][7][8][9][10]

Molecular Structure Trisazo[3][6]

Synonyms
Acid Brown SR, Acid Brown RS, Acid Brown

ASR, Acid Brown RTN, Acid Brown SRF[4][5][8]

Physical Appearance Brown Powder[6]
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Primary Industrial Applications
The principal use of Acid Brown 348 lies in the dyeing of various materials, particularly textiles

and leather.[1][3][4][5][8][9][10][11][12] Its application is prevalent in industries that require a

stable and consistent brown coloring for their products.

Textile Dyeing
Acid Brown 348 is effective for dyeing protein and animal fibers.[13] This includes materials

such as:

Wool[1][3][4][9]

Silk[3][9]

Nylon[3]

Mohair[13]

Angora[13]

Alpaca[13]

The dyeing process with acid dyes like Acid Brown 348 typically involves an acidic dye bath,

which allows for the formation of ionic bonds between the sulfonic acid groups of the dye and

the amino groups of the fibers.[3] This results in good wash and light fastness.[2][3]

Leather Shading
In the leather industry, Acid Brown 348 is used for surface shading.[1][4][5][8][10] It helps in

achieving a uniform and deep brown coloration on leather goods.

Environmental and Safety Considerations
As with many industrial dyes, the environmental impact and safe handling of Acid Brown 348
are important considerations.

Environmental Fate
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Azo dyes, including Acid Brown 348, can be persistent in the environment and may not be

readily biodegradable.[3] Under anaerobic conditions, there is a potential for azo dyes to be

cleaved into potentially carcinogenic aromatic amines.[13] Research has been conducted on

methods to degrade Acid Brown 348 in wastewater, such as using Fenton-like processes, to

mitigate its environmental impact.[13]

Safety Precautions
Material Safety Data Sheets (MSDS) for Acid Brown 348 indicate that it may cause irritation to

the eyes, skin, and respiratory tract.[14] It is also listed as harmful if swallowed.[14] When

handling the powdered dye, it is important to minimize dust generation and use appropriate

personal protective equipment, including gloves and safety goggles.[14][15]

The Search for Laboratory Applications
Despite its well-documented industrial uses, there is a significant lack of published research

detailing the use of Acid Brown 348 in a laboratory setting for biological or chemical analysis.

Searches for protocols on its use as a biological stain, a chemical indicator, or a reagent in

assays have not yielded any specific methodologies. While the term "researcher can be used

for leather shading" appears in some supplier descriptions, this refers to the investigation and

application of the dye within an industrial research and development context for leather

products, rather than fundamental scientific research in a laboratory.[1][4][5][10]

Conclusion
In summary, Acid Brown 348 is a commercially important trisazo dye with established

applications in the textile and leather industries for providing a durable brown color. Its

chemical properties make it well-suited for these industrial processes. However, for the

audience of researchers, scientists, and drug development professionals, it is crucial to note

that there is currently no evidence to support its use in laboratory research for biological

staining or other analytical applications. Therefore, detailed experimental protocols, signaling

pathway diagrams, or experimental workflows relevant to a research laboratory setting cannot

be provided for Acid Brown 348 at this time.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b13734016?utm_src=pdf-body
https://www.vulcanchem.com/product/vc18403590
https://asianpubs.org/index.php/ajchem/article/download/25_4_109/6564
https://www.benchchem.com/product/b13734016?utm_src=pdf-body
https://asianpubs.org/index.php/ajchem/article/download/25_4_109/6564
https://www.benchchem.com/product/b13734016?utm_src=pdf-body
https://www.cncolorchem.com/upLoad/file/20170316/14896418925541853.pdf
https://www.cncolorchem.com/upLoad/file/20170316/14896418925541853.pdf
https://www.cncolorchem.com/upLoad/file/20170316/14896418925541853.pdf
https://www.echemi.com/sds/acid-brown-348-pd180521109408.html
https://www.benchchem.com/product/b13734016?utm_src=pdf-body
http://www.worlddyevariety.com/acid-dyes/acid-brown-348.html
https://emperordye.com/tds/acid-brown-348.html
https://www.chinainterdyes.com/acid-dye/acid-brown-348.html
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB6967792.htm
https://www.benchchem.com/product/b13734016?utm_src=pdf-body
https://www.benchchem.com/product/b13734016?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13734016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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